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Compound of Interest

Compound Name: Injectafer

Cat. No.: B3165581 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

Injectafer® (ferric carboxymaltose injection) is critical to ensure laboratory safety and maintain

product integrity. This guide provides essential, step-by-step procedures for the safe handling,

administration, and disposal of Injectafer®.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Injectafer®, adherence to standard laboratory safety protocols is crucial. The

following personal protective equipment is recommended to minimize exposure and ensure

safety.

Recommended Personal Protective Equipment:[1][2]

Gloves: Wear chemically resistant protective gloves.

Eye Protection: Use chemical safety goggles or glasses.

Body Protection: A lab coat or suitable protective clothing should be worn.

Respiratory Protection: In case of inadequate ventilation, respiratory protection may be

necessary.[1][2]

Engineering Controls:
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Ensure adequate ventilation in areas where Injectafer® is handled.[1][2]

Emergency eye wash fountains and safety showers should be readily accessible in the

immediate vicinity of any potential exposure.[1][2]

Handling and Storage
Proper handling and storage are vital for maintaining the stability and sterility of Injectafer®.

Handling:

Inspect vials visually for particulate matter and discoloration before use.[3][4]

Handle in accordance with good industrial hygiene and safety procedures.[1][2]

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in areas where Injectafer® is handled.[1][2]

Storage:

Store unopened vials at controlled room temperature.[4]

Do not freeze the product.[4][5]

Injectafer® contains no preservatives and each vial is for single-use only.[3][4]

Parameter Specification Source

Storage Temperature 20°C to 25°C (68°F to 77°F) [4]

Permitted Excursions 15°C to 30°C (59°F to 86°F) [4]

Diluted Solution Stability

Physically and chemically

stable for 72 hours at room

temperature when diluted in

0.9% NaCl.

[3][6]

Dilution Concentration
Must not be less than 2 mg of

iron per mL.
[3][6]
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Procedural Guidance for Handling and Disposal
Step 1: Preparation

Visually inspect the Injectafer® vial for any particulate matter or discoloration.[3]

If diluting for infusion, use sterile 0.9% sodium chloride injection, USP.[3][6]

Ensure the final concentration of the infusion is not less than 2 mg of iron per mL in a total

volume not exceeding 250 mL.[3][6]

Step 2: Administration (Simulated Laboratory Environment)

For intravenous push, the administration rate should be approximately 100 mg (2 mL) per

minute.[3][4]

For infusion, administer over at least 15 minutes.[3][6]

Avoid extravasation (leakage into surrounding tissue) as it may cause long-lasting brown

discoloration at the site.[4][5] Monitor for any signs of this occurrence.[4][5] If it occurs,

administration at that site should be discontinued.[4][5]

Step 3: Post-Administration Monitoring

Monitor for signs and symptoms of hypertension following administration.[3]

Be aware that laboratory assays for serum iron and transferrin-bound iron may be

overestimated within 24 hours of administration.[3][4]

Step 4: Disposal

Injectafer® vials are for single-use only.[3][4]

Any unused drug remaining after injection must be discarded.[3][4]

Dispose of used vials, syringes, and any other contaminated materials in accordance with

institutional and local regulations for pharmaceutical waste.
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First Aid Measures
In the event of exposure, follow these first aid protocols:

After Inhalation: Move the individual to fresh air and seek medical attention if symptoms

occur.[1]

After Skin Contact: Remove contaminated clothing and flush the affected area with water for

at least 15 minutes. Seek medical attention.[1]

After Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and obtain medical attention.[1]

After Ingestion: Rinse mouth and do NOT induce vomiting. Seek medical advice.[1]

Below is a logical workflow for the handling of Injectafer® from receipt to disposal.

Preparation Administration Disposal

Contingency

Receive Injectafer Visually Inspect Vial
(Particulate Matter/Discoloration)

Prepare Dose
(Dilution if required)

No defects

Defect Found

Administer
(IV Push or Infusion)

Monitor for
Extravasation & Hypertension Discard Unused Product Dispose of Vials & Consumables

(Follow Institutional Policy) End

Do Not Use & Quarantine

Click to download full resolution via product page

Caption: Workflow for handling Injectafer from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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